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Compound Name: Calcium iodate hexahydrate

Cat. No.: B592682 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Calcium Iodate
Hexahydrate

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physical and chemical

properties of calcium iodate hexahydrate (Ca(IO₃)₂·6H₂O). The information is curated for

professionals in research, science, and drug development, with a focus on quantitative data,

detailed experimental protocols, and clear visual representations of key processes.

Physical Properties
Calcium iodate hexahydrate is a white, odorless crystalline solid. It is the hydrated form of

calcium iodate, which also exists as an anhydrous salt and a monohydrate.[1] The hexahydrate

form loses its six water molecules at around 40°C to become anhydrous.[2]

Table 1: Quantitative Physical Properties of Calcium
Iodate Hexahydrate and Related Forms
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Property
Calcium Iodate
Hexahydrate

Calcium Iodate
(Anhydrous)

Reference(s)

Molecular Formula Ca(IO₃)₂·6H₂O Ca(IO₃)₂ [3]

Molecular Weight 497.98 g/mol 389.88 g/mol [3][4]

Appearance
Colorless or white

orthorhombic crystals
White solid [1][2]

Density Not specified 4.519 g/cm³ (at 15 °C) [1][4]

Melting Point Decomposes 540 °C (decomposes) [4][5]

Crystal Structure Orthorhombic Monoclinic [1][4]

Table 2: Solubility Data for Calcium Iodate (form not
always specified)

Temperature (°C) Solubility ( g/100 mL) Reference(s)

0 0.10 [4]

20 0.24 [1]

25 Slightly soluble [6]

70
Solubility is more than eight

times that at 25°C
[6]

90 0.67 [1]

100 0.95 [4]

Note on Solubility: Calcium iodate is slightly soluble in water, with its solubility increasing

significantly at higher temperatures.[6] It is also soluble in nitric acid but insoluble in ethanol.[1]

[2]

Chemical Properties
Calcium iodate is a strong oxidizing agent and can cause fire on contact with combustible

materials.[2][7] It is incompatible with reducing agents, aluminum, copper, sulfur, and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www1.udel.edu/chem/beebe/Chem120/Chem120LAB%203HypochloriteinBleach.pdf
https://www1.udel.edu/chem/beebe/Chem120/Chem120LAB%203HypochloriteinBleach.pdf
http://www.euonym.us/~academics/spring06/chm106/docs/lab7.pdf
https://www.atamanchemicals.com/calcium-iodate-anhydrous_u26096/
http://chemvision.net/102_Lab_8_Ksp_CaIO3_Sp19.pdf
https://www.atamanchemicals.com/calcium-iodate-anhydrous_u26096/
http://www.euonym.us/~academics/spring06/chm106/docs/lab7.pdf
http://www.euonym.us/~academics/spring06/chm106/docs/lab7.pdf
https://www.canterbury.ac.nz/content/dam/uoc-main-site/documents/pdfs/d-other/Determination%20of%20Iodate%20in%20Iodised%20Salt%20by%20Redox%20Titration.pdf
https://www.atamanchemicals.com/calcium-iodate-anhydrous_u26096/
http://www.euonym.us/~academics/spring06/chm106/docs/lab7.pdf
http://www.euonym.us/~academics/spring06/chm106/docs/lab7.pdf
https://www.atamanchemicals.com/calcium-iodate-anhydrous_u26096/
https://studylib.net/doc/7885589/solubility-product-constant-for
https://studylib.net/doc/7885589/solubility-product-constant-for
https://www.atamanchemicals.com/calcium-iodate-anhydrous_u26096/
http://www.euonym.us/~academics/spring06/chm106/docs/lab7.pdf
https://studylib.net/doc/7885589/solubility-product-constant-for
https://www.atamanchemicals.com/calcium-iodate-anhydrous_u26096/
http://chemvision.net/102_Lab_8_Ksp_CaIO3_Sp19.pdf
http://chemvision.net/102_Lab_8_Ksp_CaIO3_Sp19.pdf
https://www.xylemanalytics.com/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/iodometric_titrations_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


phosphorus.[2][5]

Thermal Decomposition
Calcium iodate is stable up to 540 °C, at which point it decomposes.[4] The hexahydrate form

loses its water of hydration at a much lower temperature.[2] Thermal analysis techniques such

as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to

study its decomposition.[8]

Chemical Reactions
Calcium iodate can be synthesized through various methods, including the reaction of calcium

chloride with potassium iodate or by passing chlorine into a hot solution of lime with dissolved

iodine.[2][4]

Experimental Protocols
Synthesis of Calcium Iodate Hexahydrate
This protocol describes the synthesis of calcium iodate hexahydrate via a precipitation

reaction.

Materials:

0.2 M Potassium iodate (KIO₃) solution

1 M Calcium nitrate (Ca(NO₃)₂) solution

Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Buchner funnel and filter paper)

Procedure:

In a beaker, combine 50 mL of 0.2 M KIO₃ solution with 20 mL of 1 M Ca(NO₃)₂ solution.
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Stir the mixture for approximately 5 minutes to ensure the precipitation is complete.

Separate the solid calcium iodate precipitate from the solution by filtration.

Wash the precipitate with distilled water to remove any soluble impurities.

Allow the solid to air dry at room temperature to obtain calcium iodate hexahydrate.

0.2 M KIO₃ Solution

Mixing and Stirring

1 M Ca(NO₃)₂ Solution

Precipitation of Ca(IO₃)₂ Filtration Washing with
Distilled Water Air Drying Calcium Iodate

Hexahydrate

Click to download full resolution via product page

Synthesis of Calcium Iodate Hexahydrate

Determination of Solubility by Iodometric Titration
This protocol outlines the determination of the molar solubility and solubility product constant

(Ksp) of calcium iodate by titrating the iodate ion concentration in a saturated solution.

Materials:

Saturated calcium iodate solution

Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.05 M)

Potassium iodide (KI), solid

1 M Hydrochloric acid (HCl)

0.1% Starch indicator solution

Buret, pipettes, and Erlenmeyer flasks

Procedure:
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Prepare a saturated solution of calcium iodate by dissolving an excess of the solid in distilled

water and allowing it to equilibrate.

Filter the saturated solution to remove any undissolved solid.

Pipette a known volume (e.g., 10.00 mL) of the clear saturated solution into an Erlenmeyer

flask.

Add approximately 2 g of solid KI and 10 mL of 1 M HCl to the flask. The solution will turn a

brown color due to the formation of iodine.

Titrate the solution with the standardized sodium thiosulfate solution until the brown color

fades to a pale yellow.

Add 5 mL of starch indicator solution. The solution will turn a deep blue color.

Continue the titration dropwise until the blue color disappears, indicating the endpoint.

Record the volume of sodium thiosulfate solution used.

Repeat the titration for a total of three trials to ensure accuracy.

Calculate the concentration of iodate ions, the molar solubility of calcium iodate, and the

Ksp.
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Iodometric Titration for Solubility Determination
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Thermal Analysis (TGA/DSC)
This protocol provides a general procedure for the thermal analysis of calcium iodate
hexahydrate.

Instrumentation:

Thermogravimetric Analyzer (TGA) or Simultaneous TGA/DSC instrument

Procedure:

Calibrate the TGA instrument for mass and temperature according to the manufacturer's

instructions.

Accurately weigh a small amount of the calcium iodate hexahydrate sample (typically 5-10

mg) into a TGA crucible (e.g., alumina or platinum).

Place the crucible in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 50-

100 mL/min).

Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant

heating rate (e.g., 10 °C/min).

Record the mass loss and heat flow (for DSC) as a function of temperature.

Analyze the resulting TGA and DSC curves to determine the temperatures of dehydration

and decomposition, as well as the associated mass losses and enthalpy changes.
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Thermal Analysis Experimental Workflow

Applications in Research and Drug Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b592682?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calcium iodate serves as a source of iodine in various applications. In the pharmaceutical

industry, it is used in the manufacturing of antiseptics, disinfectants, and deodorants.[9] Its role

as an oxidizing agent is also of interest.[10] In drug development, understanding the solubility

and stability of calcium iodate is crucial for formulation studies, especially where iodine

supplementation or its oxidizing properties are being investigated. Recent research has also

explored its catalytic potential in the synthesis of heterocyclic compounds, leveraging the Lewis

acidity of the calcium ion and the oxidizing nature of the iodate ion.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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